Cas no 194487-60-0 (4-Promo-2-propyl-Benzoic Acid)

• Product Name: 4-Promo-2-propyl-Benzoic Acid
• CAS No: 194487-60-0
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 3389001
• PubChem ID: 20040395
• Update Time: 2025-04-21

4-Promo-2-propyl-Benzoic Acid Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 4-BROMO-2-PROPYL-
• 4-Promo-2-propyl-Benzoic Acid
• 4-bromo-2-propylbenzoic acid
• DB-167299
• 194487-60-0
• SCHEMBL3206015

• Inchi： 1S/C10H11BrO2/c1-2-3-7-6-8(11)4-5-9(7)10(12)13/h4-6H,2-3H2,1H3,(H,12,13)
• InChI Key： AASGHXKDKHPZOO-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(Br)C=C1CCC

Computed Properties

• Exact Mass: 241.99424Da
• Monoisotopic Mass: 241.99424Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives